Cas no 1185292-76-5 (2-(1,5-dimethyl-1H-pyrazol-3-yl)acetonitrile)

• Product Name: 2-(1,5-dimethyl-1H-pyrazol-3-yl)acetonitrile
• CAS No: 1185292-76-5
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 4576138
• PubChem ID: 53415552
• Update Time: 2025-10-28

2-(1,5-dimethyl-1H-pyrazol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1,5-dimethyl-1H-pyrazol-3-yl)acetonitrile

• Inchi： 1S/C7H9N3/c1-6-5-7(3-4-8)9-10(6)2/h5H,3H2,1-2H3
• InChI Key： VATJIQKCMWMOIF-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(CC#N)=N1

2-(1,5-dimethyl-1H-pyrazol-3-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1,5-dimethyl-1H-pyrazol-3-yl)acetonitrile

2-(1,5-Dimethyl-1H-pyrazol-3-yl)acetonitrile: A Comprehensive Overview

2-(1,5-Dimethyl-1H-pyrazol-3-yl)acetonitrile (CAS No. 1185292-76-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole and nitrile functionalities, exhibits a range of biological activities that make it a valuable candidate for various applications. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and potential applications of 2-(1,5-dimethyl-1H-pyrazol-3-yl)acetonitrile.

Chemical Structure and Properties

2-(1,5-Dimethyl-1H-pyrazol-3-yl)acetonitrile is a small molecule with the molecular formula C₉H₁₀N₂. It consists of a pyrazole ring substituted with two methyl groups at positions 1 and 5, and an acetonitrile group attached to the 3-position of the pyrazole ring. The presence of these functional groups imparts unique chemical and physical properties to the compound. The nitrile group is known for its strong electron-withdrawing nature, which can influence the reactivity and stability of the molecule. The pyrazole ring, on the other hand, is a common scaffold in medicinal chemistry due to its ability to form hydrogen bonds and participate in π-stacking interactions.

The molecular weight of 2-(1,5-dimethyl-1H-pyrazol-3-yl)acetonitrile is 146.18 g/mol. It is a colorless solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound has a melting point of approximately 80°C and is stable under normal laboratory conditions.

Synthesis Methods

The synthesis of 2-(1,5-dimethyl-1H-pyrazol-3-yl)acetonitrile can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-cyanoacetic acid with 1,5-dimethylpyrazole in the presence of a suitable base. This reaction proceeds via a nucleophilic addition followed by an elimination step to form the desired product.

A more recent approach involves the use of transition-metal-catalyzed cross-coupling reactions. For example, palladium-catalyzed coupling reactions between cyanoacetate derivatives and 1,5-dimethylpyrazole have been reported to yield high yields of 2-(1,5-dimethyl-1H-pyrazol-3-yl)acetonitrile. These methods are particularly useful for large-scale synthesis due to their efficiency and mild reaction conditions.

Biological Activities

2-(1,5-Dimethyl-1H-pyrazol-3-yl)acetonitrile has been studied for its potential biological activities in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 2-(1,5-dimethyl-1H-pyrazol-3-yl)acetonitrile has also been investigated for its anti-inflammatory effects. Research has demonstrated that it can modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that the compound may have potential applications in treating inflammatory diseases.

Potential Applications

The diverse biological activities of 2-(1,5-dimethyl-1H-pyrazol-3-yl)acetonitrile make it a promising candidate for various pharmaceutical applications. In cancer research, its kinase inhibitory properties have led to its evaluation as a potential anticancer agent. Preclinical studies have shown that it can effectively inhibit tumor growth in animal models.

In the field of inflammatory diseases, the anti-inflammatory effects of 2-(1,5-dimethyl-1H-pyrazol-3-yl)acetonitrile have prompted further investigation into its use as a therapeutic agent. Clinical trials are currently underway to assess its safety and efficacy in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond these areas, there is ongoing research exploring the potential neuroprotective effects of this compound. Preliminary studies suggest that it may have beneficial effects on neuronal function and could be useful in treating neurodegenerative disorders such as Alzheimer's disease.

Conclusion

In summary, 2-(1,5-Dimethyl-1H-pyrazol-3-yl)acetonitrile (CAS No. 1185292-76-5) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure imparts a range of biological activities that make it an attractive candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its importance in advancing drug discovery and development efforts.